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  4. 1-[(3S,8R,9S,10R,13R,17S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
1-[(3S,8R,9S,10R,13R,17S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone 1-[(3S,8R,9S,10R,13R,17S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
Brand Name: Vulcanchem
CAS No.: 22042-13-3
VCID: VC0056610
InChI: InChI=1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,7,15-17,19,23H,5-6,8-12H2,1-3H3/t15-,16-,17+,19-,20-,21+/m0/s1
SMILES: CC(=O)C1CC=C2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula: C21H30O2
Molecular Weight: 314.5 g/mol

1-[(3S,8R,9S,10R,13R,17S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone

CAS No.: 22042-13-3

Reference Standards

VCID: VC0056610

Molecular Formula: C21H30O2

Molecular Weight: 314.5 g/mol

1-[(3S,8R,9S,10R,13R,17S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone - 22042-13-3

CAS No. 22042-13-3
Product Name 1-[(3S,8R,9S,10R,13R,17S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
Molecular Formula C21H30O2
Molecular Weight 314.5 g/mol
IUPAC Name 1-[(3S,8R,9S,10R,13R,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
Standard InChI InChI=1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,7,15-17,19,23H,5-6,8-12H2,1-3H3/t15-,16-,17+,19-,20-,21+/m0/s1
Standard InChIKey XUTXUYNYUKSWRF-LZQVICCCSA-N
Isomeric SMILES CC(=O)[C@H]1CC=C2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C
SMILES CC(=O)C1CC=C2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Canonical SMILES CC(=O)C1CC=C2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Synonyms (3β)-3-Hydroxypregna-5,14-dien-20-one
PubChem Compound 10979964
Last Modified Nov 11 2021
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